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Compound of Interest

Compound Name: Perillene

cat. No.: B150451

An In-depth Technical Guide to the Physical and Chemical Properties of Perillene

Introduction

Perillene is a naturally occurring monoterpene characterized by a furan ring substituted with a
4-methylpent-3-en-1-yl group.[1] It is a constituent of the essential oils of various plants,
notably Perilla frutescens.[2] This document provides a comprehensive overview of the
physical and chemical properties of perillene, intended for researchers, scientists, and
professionals in drug development. The information is presented with a focus on quantitative
data, experimental methodologies, and visual representations of relevant processes.

Chemical and Physical Properties

The following tables summarize the key physical and chemical properties of perillene.

Table 1: General and Chemical Properties of Perillene
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Property Value Source(s)
IUPAC Name 3-(4-Methylpent-3-en-1- (2]
yhfuran

Synonyms Perillen, 3-Homoprenylfuran [2][3]
CAS Number 539-52-6 [2]
Molecular Formula C10H140 [2][4]
Molecular Weight 150.22 g/mol [1][2]
Appearance Colorless clear liquid/oil [5]1[6]
Odor Woody [3][5]

Table 2: Physical Properties of Perillene
Property Value Conditions Source(s)
Boiling Point 185-186 °C @ 760 mmHg [21[41[5]
Density 0.9017 g/mL @ 20 °C 2]
0.913 £ 0.06 g/cm3 @ 20 °C, 760 Torr [31[7]
Flash Point 56.11 °C (133.00°F)  TCC [5]
55.9 + 5.6 °C [3][7]
Refractive Index 1.47053 @ 21 °C, 589.3 nm [3]
Vapor Pressure 0.953 mmHg @ 25 °C (estimated) [5]
logP (o/w) 3.773 (estimated) [5]

Table 3: Solubility of Perillene
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Solvent Solubility Source(s)

19.35 mg/L @ 25 °C
Water , _ (5]
(estimated, insoluble)

Alcohol Soluble [5]
Methanol Soluble [7]
Ethanol 10 mg/mL [31[8]
DMF 30 mg/mL [3][8]
DMSO 30 mg/mL [31[8]
DMSO:PBS (pH 7.2) (1:2) 0.33 mg/mL [3][8]

Experimental Protocols

The determination of the physicochemical properties of terpenes like perillene involves a
series of established experimental procedures.

Extraction and Isolation

Perillene is typically extracted from plant sources, such as the leaves of Perilla frutescens.[2]
Common methods for extracting volatile terpenes include:

» Steam Distillation: This technique involves passing steam through the plant material to
vaporize the volatile compounds, which are then condensed and collected.[2]

e Solvent Extraction: A nonpolar organic solvent, such as hexane, can be used to extract
terpenes.[9] The choice of solvent is critical and depends on the polarity of the target
compound.[9] For a comprehensive extraction of various terpenoids, a solvent system like
1.1 hexane/acetone may be employed.[10]

Following initial extraction, the crude extract is purified using chromatographic techniques to
isolate perillene.

Purification by Chromatography
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Chromatographic methods are essential for separating individual terpenes from the complex
mixture of an essential oil.

Gas Chromatography (GC): GC is well-suited for the separation of volatile compounds like

perillene.[11] A typical setup would involve an Agilent 6890 GC/FID with a DB-5 column.[10]
The sample is injected into a heated inlet, vaporized, and carried by an inert gas through the
column, where separation occurs based on boiling point and affinity for the stationary phase.

High-Performance Liquid Chromatography (HPLC): HPLC is used for non-volatile or semi-
volatile terpenes.[11] The separation is based on the compound's interaction with the
stationary and mobile phases.[11]

Determination of Physical Properties

» Boiling Point: The boiling point is determined during fractional distillation under controlled
pressure.

Density: Density is measured using a pycnometer at a controlled temperature, for instance,
25°C.[12]

Refractive Index: A refractometer, such as a Pulfrich refractometer, is used to measure the
refractive index at a specific wavelength and temperature.[12]

Spectroscopic Characterization

The structure of perillene is confirmed using various spectroscopic methods.

e Mass Spectrometry (MS): MS is used to determine the molecular weight and fragmentation
pattern of the molecule.[11] When coupled with Gas Chromatography (GC-MS), it provides
both separation and identification.[11]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are
crucial for elucidating the detailed molecular structure, including the connectivity of atoms.
[13]

e Infrared (IR) Spectroscopy: IR spectroscopy helps in identifying the functional groups
present in the molecule.[11]
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Visualizations
Biosynthesis of Monoterpenes

Perillene is a monoterpene, a class of terpenes synthesized in plants primarily through the
methyl-erythritol-phosphate (MEP) pathway.[6] A key intermediate in this pathway is Geranyl
diphosphate (GPP), which serves as the precursor for the synthesis of various cyclic
monoterpenes.[6]
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Caption: Simplified biosynthesis pathway of monoterpenes, including Perillene.

Experimental Workflow for Perillene Analysis

The following diagram illustrates a typical workflow for the extraction, purification, and analysis
of perillene from a plant source.
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Caption: General experimental workflow for the analysis of Perillene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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